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Compound of Interest

Compound Name: 3-Tert-butoxycyclohexanamine
CAS No.: 1211592-87-8
Cat. No.: B597340

Get Quote

\ J

A thorough understanding of a molecule's fundamental properties is the bedrock of its effective
application in synthesis and research. 3-tert-Butoxycyclohexanamine possesses a unique
combination of features that dictate its reactivity, solubility, and stereochemical influence.

Chemical Identity

The compound is systematically named 3-[(2-methylpropan-2-yl)oxy]cyclohexan-1-amine.[1] Its
identity is unambiguously confirmed by its Chemical Abstracts Service (CAS) Registry Number:
1211592-87-8.[2] Common synonyms include 3-tert-Butoxy-cyclohexylamine and 3-(1,1-
Dimethylethoxy)cyclohexanamine.[2]

Quantitative Data Summary

The key physicochemical data for 3-tert-butoxycyclohexanamine are summarized in the table
below. This data is critical for reaction planning, purification design, and analytical method
development.
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Property Value Source
Molecular Formula C10H21NO [2][3]
Molecular Weight 171.28 g/mol [2]
Monoisotopic Mass 171.16231 Da [3]
Boiling Point 225.3 £ 33.0 °C (at 760 Torr) [2]
Density 0.91 + 0.1 g/cm3 (at 20 °C) [2]
Flash Point 75.1+£18.6 °C [2]
Predicted XlogP 15 [3]
InChi Key QACQAAPXDRKMNZ- (3]
UHFFFAOYSA-N
Canonical SMILES CC(C)(C)OC1CCCC(CIN [3]

Synthesis and Purification Workflow

The synthesis of 3-tert-butoxycyclohexanamine is most effectively achieved via the reductive
amination of the corresponding ketone precursor, 3-tert-butoxycyclohexanone. This approach is
widely favored due to its high efficiency, operational simplicity, and the commercial availability
of starting materials.

Rationale of Synthetic Choice

Reductive amination is a robust and reliable transformation in organic chemistry. The strategy
involves the in-situ formation of an imine or enamine intermediate from the ketone and an
ammonia source, which is then immediately reduced to the target amine. Using a mild reducing
agent like sodium triacetoxyborohydride (STAB) is particularly advantageous as it is selective
for the protonated imine intermediate, operates under non-acidic conditions, and minimizes
side reactions, leading to a cleaner product profile and simplifying subsequent purification.

Detailed Experimental Protocol: Synthesis

Objective: To synthesize 3-tert-butoxycyclohexanamine from 3-tert-butoxycyclohexanone via
reductive amination.
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Materials:

3-tert-butoxycyclohexanone

Ammonium acetate (NH4OAc)

Sodium triacetoxyborohydride (STAB)
Dichloromethane (DCM), anhydrous

Methanol (MeOH)

Saturated aqueous sodium bicarbonate (NaHCO3)
Saturated aqueous sodium chloride (brine)
Anhydrous magnesium sulfate (MgSQOa)
Procedure:

Reaction Setup: To a flame-dried round-bottom flask under an inert nitrogen atmosphere,
add 3-tert-butoxycyclohexanone (1.0 eq) and anhydrous DCM.

Ammonia Source: Add ammonium acetate (5.0 eq) to the solution and stir for 30 minutes at
room temperature. The large excess of ammonium acetate serves as the ammonia source
and drives the equilibrium towards imine formation.

Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add sodium
triacetoxyborohydride (1.5 eq) portion-wise over 20 minutes. The portion-wise addition helps
control the exotherm and rate of reduction.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-18
hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until
the starting ketone is fully consumed.

Workup: Carefully quench the reaction by the slow addition of saturated aqueous NaHCOs.
Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).
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» Washing: Combine the organic layers and wash sequentially with water and then saturated
brine. The brine wash helps to remove residual water from the organic phase.

» Drying and Concentration: Dry the organic layer over anhydrous MgSOa, filter, and
concentrate under reduced pressure to yield the crude product.

Purification Workflow: Flash Chromatography

The crude product is purified using automated flash column chromatography to isolate the
target amine from unreacted intermediates and byproducts.

System:
o Column: Silica gel, appropriate size for the reaction scale.

e Mobile Phase: A gradient of 0-15% Methanol in Dichloromethane. The gradient is essential;
starting with low polarity elutes non-polar impurities, while increasing the methanol
concentration elutes the more polar amine product.

e Detection: UV at 214 nm and 254 nm.

Procedure:

o Adsorb the crude oil onto a small amount of silica gel.
o Load the dry silica onto the column.

» Elute using the specified solvent gradient.

o Collect fractions corresponding to the product peak.

o Combine the pure fractions and concentrate under reduced pressure to yield 3-tert-
butoxycyclohexanamine as a clear oil.
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Synthesis Stage

1. Reactants Loading
(KEKOHE, NH4OAC’ DCM)

2. Imine Formation
(Stir 30 min at RT)

3. Reduction with STAB
(0°C to RT, 12-18h)

4. Reaction Quench
(ag. NaHCO3)

5. Extraction & Wash
(DCM, Brine)

6. Drying & Concentration

Crude Product

Purificat;?n Stage

7. Adsorb Crude on Silica

8. Flash Chromatography
(0-15% MeOH in DCM)

9. Fraction Collection

Pure Fractions

10. Final Concentration

Pure 3-tert-Butoxy-
cyclohexanamine

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for 3-tert-Butoxycyclohexanamine.
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Analytical Characterization

Rigorous analytical testing is mandatory to confirm the identity, purity, and structural integrity of
the synthesized compound. A multi-technique approach ensures a comprehensive
characterization.

Protocol: Purity and Identity Confirmation by LC-MS

Objective: To determine the purity of the synthesized sample by UV detection and confirm its
molecular weight by mass spectrometry.

Instrumentation & Conditions:

e HPLC System: Standard analytical HPLC with a UV detector.
o Mass Spectrometer: Electrospray lonization (ESI) source.

e Column: C18 reverse-phase, 2.1 x 50 mm, 1.8 um particle size.
» Mobile Phase A: 0.1% Formic Acid in Water.

e Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

e Gradient: 5% B to 95% B over 5 minutes.

e Flow Rate: 0.5 mL/min.

* Injection Volume: 2 pL.

e UV Detection: 210 nm.

e MS Detection: ESI Positive Mode, scanning m/z 50-500.
Procedure:

o System Suitability: Before sample analysis, inject a standard to verify system performance
(retention time stability, peak shape, and sensitivity).
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o Sample Preparation: Prepare a 1 mg/mL stock solution of the purified product in methanol.
Dilute to ~10 pg/mL in a 50:50 Water:Acetonitrile mixture.

« Injection: Inject the prepared sample onto the LC-MS system.
e Data Analysis:

o Purity: Integrate the peak area of the product in the UV chromatogram. Purity is calculated
as (Product Peak Area / Total Peak Area) * 100.

o lIdentity: In the mass spectrum, locate the [M+H]* ion. For 3-tert-
butoxycyclohexanamine (MW 171.28), the expected [M+H]* ion is m/z 172.17.[3]

Caption: Quality Control Workflow for 3-tert-Butoxycyclohexanamine.

Applications in Drug Discovery and Development

The structural features of 3-tert-butoxycyclohexanamine make it a valuable scaffold in
medicinal chemistry.[1] The amine handle provides a convenient point for chemical
modification, allowing for the rapid generation of compound libraries for structure-activity
relationship (SAR) studies.

» Scaffold for Novel Bioactive Compounds: The cyclohexane core provides a three-
dimensional framework that can orient substituents into specific vectors in biological space.
The bulky tert-butyl group can act as a stereochemical control element or a lipophilic anchor
to enhance binding affinity in protein targets.[1]

e Asymmetric Synthesis: As a chiral amine, it can be employed as a ligand in asymmetric
catalysis or as a chiral auxiliary to guide the stereochemical outcome of reactions.[1]

» Intermediate for APIs: It serves as a key intermediate in the synthesis of more complex
active pharmaceutical ingredients (APIs), where the cyclohexylamine moiety is a common
pharmacophore.[1]

Caption: Use as a scaffold for generating New Chemical Entity (NCE) libraries.

Safety, Handling, and Storage
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Proper handling is essential to ensure laboratory safety.

e Handling: Always handle in a well-ventilated area or chemical fume hood.[4] Wear
appropriate personal protective equipment (PPE), including safety goggles, impervious
gloves, and a lab coat.[4] Avoid contact with skin and eyes and prevent the formation of
aerosols.[4]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[4] Keep
away from incompatible materials and foodstuff containers.[4]

Conclusion

3-tert-Butoxycyclohexanamine is a high-value chemical tool for researchers in drug
discovery and organic synthesis. Its defined physicochemical properties, accessible synthesis,
and versatile structure provide a reliable foundation for the creation of novel and complex
molecules. The protocols and data presented in this guide offer a comprehensive resource for
the effective utilization of this important building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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